molecular formula C12H16ClNO B8559022 [4-(4-Chlorophenyl)piperidin-4-yl]methanol

[4-(4-Chlorophenyl)piperidin-4-yl]methanol

Cat. No.: B8559022
M. Wt: 225.71 g/mol
InChI Key: AUGCXCXLTNNARE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[4-(4-Chlorophenyl)piperidin-4-yl]methanol is a useful research compound. Its molecular formula is C12H16ClNO and its molecular weight is 225.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16ClNO

Molecular Weight

225.71 g/mol

IUPAC Name

[4-(4-chlorophenyl)piperidin-4-yl]methanol

InChI

InChI=1S/C12H16ClNO/c13-11-3-1-10(2-4-11)12(9-15)5-7-14-8-6-12/h1-4,14-15H,5-9H2

InChI Key

AUGCXCXLTNNARE-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1(CO)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Took 3.0 g of 4-(4-chloro-phenyl)-piperidine-4-carboxylic acid hydrochloride (10.9 mmol, 1.00 equiv.) and 20 mL dry THF in a 250 mL round bottom flask fitted with a stir bar, reflux condenser, and N2 inlet. The resulting slurry was cooled in an ice water bath, followed by the addition of 825 mg LiAlH4 in several small portions. The ice bath was removed and the mixture allowed to stir overnight at room temperature under N2. The reaction was carefully quenched with a small amount of aqueous NaOH and allowed to stir for several hours. The solids were removed by vacuum filtration and discarded; the mother liquor was concentrated under vacuum and purified by normal phase HPLC (MeOH-DCM as the eluent). MS (ES) M+H expected=226.7, found=226.1
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
825 mg
Type
reactant
Reaction Step Two

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